N-(6-Ethyl-1,3-benzothiazol-2-yl)guanidine
Overview
Description
Benzothiazole is a bicyclic compound consisting of the fusion of benzene and thiazole rings . It’s a core structure found in many biologically active compounds, including those with anticancer, antioxidant, anti-inflammatory, antiviral, antibacterial, and antidiabetic properties .
Synthesis Analysis
Benzothiazole derivatives can be synthesized through various methods. One common approach involves the reaction of 2-aminothiophenol with carboxylic acids under the catalysis of 1-hydroxybenzotriazole (HOBt) and 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide hydrochloride (EDCl) .Molecular Structure Analysis
Benzothiazoles are bicyclic heterocycles with fused benzene and thiazole rings containing electron-rich heteroatoms, nitrogen and sulfur .Chemical Reactions Analysis
Benzothiazole derivatives can undergo a variety of chemical reactions. The 2-amino and 2-mercapto groups, as well as the benzene ring of the benzothiazole moiety, are highly reactive and can be easily functionalized .Scientific Research Applications
Bioactivity and Medicinal Chemistry
Anti-Influenza Activity : A study by Liu & Cao (2008) synthesized new methyl 6-deoxy-6-[N'-alkyl/aryl-N''-(benzothiazol-2-yl)]guanidino-alpha-D-glucopyranosides. Some of these guanidines displayed anti-influenza activity.
Neuroprotective Agents : Research by Anzini et al. (2010) focused on amidine, thiourea, and guanidine derivatives of 2-amino-6-(trifluoromethoxy)benzothiazole for potential use in brain diseases. They found significant neuroprotective properties in in vitro models.
Antimicrobial and Antioxidant Activity : Bhat, Belagali, & Shyamala (2017) synthesized benzothiazole guanidinyl derivatives and found them to exhibit moderate to potent antimicrobial activity against various microorganisms, as well as significant antioxidant activities (Bhat, Belagali, & Shyamala, 2017).
Organic Synthesis and Chemical Properties
Synthetic Methodologies : A study by Liu & Cao (2008) reported an efficient one-step method for preparing polysubstituted guanidinoglucosides, using benzothiazol-2-yl guanidines as starting materials.
Chemical Structure Analysis : Bhatia et al. (2012) conducted quantum chemical studies on 2-(thiazol-2-yl)guanidine, revealing insights into the preferred tautomeric state and electronic structure of these compounds (Bhatia et al., 2012).
Pharmacological Characterization : A benzoxazole derivative containing a guanidine group was synthesized and characterized for its high affinity towards the 5-HT3 receptor, showcasing its potential in pharmacological applications (López-Tudanca et al., 2003).
Mechanism of Action
Target of Action
The primary targets of N-(6-Ethyl-1,3-benzothiazol-2-yl)guanidine Benzothiazole compounds, which this compound is a part of, have been found to have significant pharmaceutical and biological activity . They are known to interact with various enzymes and receptors, contributing to their wide range of biological activities .
Mode of Action
The specific mode of action of This compound It’s worth noting that benzothiazole derivatives have been evaluated as inhibitors of 11beta-hydroxysteroid dehydrogenase type 1 (11beta-hsd1), indicating potential hydrogen bond interactions with catalytic amino acid residues .
Biochemical Pathways
The biochemical pathways affected by This compound Benzothiazole derivatives have been associated with the inhibition of prostaglandin biosynthesis, a process derived from arachidonic acid, which originates from cell membrane phospholipids through the action of phospholipase a2 .
Pharmacokinetics
The pharmacokinetic properties of This compound Some benzothiazole derivatives have been reported to have a favorable pharmacokinetic profile .
Result of Action
The specific molecular and cellular effects of This compound Benzothiazole derivatives have been associated with a range of biological activities, including anti-inflammatory, analgesic, and lipid peroxidation activities .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(6-ethyl-1,3-benzothiazol-2-yl)guanidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4S/c1-2-6-3-4-7-8(5-6)15-10(13-7)14-9(11)12/h3-5H,2H2,1H3,(H4,11,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMERZALZHLQKGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)N=C(S2)N=C(N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.